Cas no 2138170-99-5 (3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid)

• Product Name: 3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid
• CAS No: 2138170-99-5
• MF: C₇H₆BrFO₄S₂
• MW: 317.152542591095
• CID: 6432335
• PubChem ID: 165459710
• Update Time: 2025-06-14

3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-727182
• 3-[4-bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid
• 2138170-99-5
• 3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid

• Inchi： 1S/C7H6BrFO4S2/c8-5-3-4(1-2-6(10)11)14-7(5)15(9,12)13/h3H,1-2H2,(H,10,11)
• InChI Key： GHTLPAHXHQUWFG-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCC(=O)O)SC=1S(=O)(=O)F

Computed Properties

• Exact Mass: 315.88749g/mol
• Monoisotopic Mass: 315.88749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid

Comprehensive Overview of 3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid (CAS No. 2138170-99-5)

3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid (CAS No. 2138170-99-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This compound, characterized by its unique thiophene backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its bromo and fluorosulfonyl substituents make it particularly valuable for cross-coupling reactions and the introduction of sulfur-containing moieties, which are pivotal in drug discovery and advanced material development.

The growing interest in 3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid is driven by its potential applications in the development of novel pharmaceuticals and electronic materials. Researchers are increasingly exploring its utility in the design of small-molecule inhibitors and conductive polymers, aligning with the current trends in personalized medicine and sustainable technology. Its CAS No. 2138170-99-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in cutting-edge research.

One of the key advantages of this compound lies in its structural flexibility. The presence of both electrophilic and nucleophilic sites allows for diverse chemical modifications, making it a preferred choice for synthetic chemists. Recent studies have highlighted its role in the synthesis of biocompatible polymers and fluorescent probes, addressing the rising demand for environmentally friendly materials and diagnostic tools. This aligns with the global shift toward green chemistry and sustainable innovation.

In the context of drug discovery, 3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid has shown promise as a building block for targeted therapies. Its ability to incorporate into larger pharmacophores enables the creation of compounds with enhanced bioavailability and selectivity. This is particularly relevant given the increasing focus on precision medicine and the need for more effective treatments with fewer side effects. The compound’s thiophene ring also contributes to its stability under physiological conditions, a critical factor in pharmaceutical applications.

From an industrial perspective, the demand for CAS No. 2138170-99-5 is expected to rise due to its utility in high-performance materials. For instance, its derivatives are being investigated for use in organic photovoltaics and flexible electronics, sectors that are experiencing rapid growth. The compound’s fluorosulfonyl group, in particular, offers unique electronic properties that are advantageous in the development of next-generation semiconductors and energy storage devices.

In summary, 3-[4-Bromo-5-(fluorosulfonyl)thiophen-2-yl]propanoic acid (CAS No. 2138170-99-5) stands out as a multifunctional compound with broad applications across multiple scientific disciplines. Its relevance to contemporary research themes such as sustainable materials, drug development, and advanced electronics ensures its continued prominence in the chemical industry. As innovation progresses, this compound is likely to play an even greater role in shaping the future of science and technology.